{4-[(Oxolan-2-yl)methoxy]phenyl}methanol

Core Science & Biosynthesis

Synthesis of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol

Technical Guide & Protocol

Executive Summary

This guide details the synthesis of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol (IUPAC: [4-(tetrahydrofuran-2-ylmethoxy)phenyl]methanol), a bifunctional building block featuring a primary benzylic alcohol and a tetrahydrofuran-2-yl ether moiety. This scaffold is frequently utilized in medicinal chemistry as a "linker" unit to improve aqueous solubility or to probe hydrogen-bonding interactions within a binding pocket.

The synthesis strategy prioritizes Route 1 (Convergent Alkylation-Reduction) , a scalable, two-step protocol that avoids chemoselectivity issues common in direct alkylation of diols. This method utilizes 4-hydroxybenzaldehyde and 2-(bromomethyl)tetrahydrofuran as primary starting materials.

Retrosynthetic Analysis

The strategic disconnection focuses on the ether linkage and the benzylic alcohol. Disconnecting the ether bond reveals a phenolic nucleophile and a tetrahydrofurfuryl electrophile. The benzylic alcohol is best accessed via reduction of the corresponding aldehyde to prevent competitive alkylation at the aliphatic hydroxyl group during the ether formation step.

Figure 1: Retrosynthetic tree illustrating the disconnection to commercially available 4-hydroxybenzaldehyde and tetrahydrofurfuryl bromide.

Synthetic Route: Convergent Alkylation-Reduction

This protocol is designed for high throughput and scalability, utilizing a Williamson ether synthesis followed by a mild hydride reduction.

Step 1: Alkylation of 4-Hydroxybenzaldehyde

Objective: Selective O-alkylation of the phenolic hydroxyl group. Reaction Type: Williamson Ether Synthesis (SN2).

Reagents & Materials:

Reagent	Role	Equiv.	Notes
4-Hydroxybenzaldehyde	Nucleophile	1.0	Limiting reagent
2-(Bromomethyl)tetrahydrofuran	Electrophile	1.2 - 1.5	Excess drives conversion
Potassium Carbonate (K₂CO₃)	Base	2.0 - 3.0	Anhydrous, granular
Potassium Iodide (KI)	Catalyst	0.1	Finkelstein activation (optional)

| DMF or Acetonitrile | Solvent | N/A | Polar aprotic is critical |

Protocol:

• Setup: Charge a round-bottom flask with 4-hydroxybenzaldehyde (1.0 equiv) and anhydrous K₂CO₃ (2.5 equiv) in DMF (0.5 M concentration relative to aldehyde).

• Activation: Stir at room temperature for 15 minutes to deprotonate the phenol, forming the phenoxide.

• Addition: Add 2-(bromomethyl)tetrahydrofuran (1.3 equiv) and a catalytic amount of KI (0.1 equiv).

• Reaction: Heat the mixture to 80–90°C for 12–16 hours. Monitor by TLC (Hexane:EtOAc 7:3) or LCMS. The aldehyde carbonyl activates the ring, but the steric bulk of the THF ring may require prolonged heating.

• Workup: Cool to room temperature. Pour the mixture into ice-water (5x reaction volume). Extract with Ethyl Acetate (3x). Wash combined organics with 1M NaOH (to remove unreacted phenol), water, and brine.

• Purification: Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography (Gradient: 0-30% EtOAc in Hexanes).

  • Yield Expectation: 75–85%.

Step 2: Reduction to {4-[(Oxolan-2-yl)methoxy]phenyl}methanol

Objective: Chemoselective reduction of the aldehyde to the primary alcohol. Reaction Type: Nucleophilic Addition (Hydride Transfer).

Reagents & Materials:

Reagent	Role	Equiv.	Notes
Intermediate Aldehyde	Substrate	1.0	From Step 1
Sodium Borohydride (NaBH₄)	Reducing Agent	1.1 - 1.5	Add slowly

| Methanol (MeOH) | Solvent | N/A | Or THF/MeOH (1:1) |

Protocol:

• Setup: Dissolve the intermediate 4-(tetrahydrofuran-2-ylmethoxy)benzaldehyde in Methanol (0.2 M) and cool to 0°C in an ice bath.

• Addition: Add NaBH₄ (1.2 equiv) portion-wise over 10 minutes. Evolution of hydrogen gas will occur.[1]

• Reaction: Remove the ice bath and stir at room temperature for 1–2 hours. Monitor by TLC (complete disappearance of the aldehyde spot).

• Quench: Carefully quench with Saturated Aqueous NH₄Cl or water at 0°C.

• Workup: Remove bulk methanol under reduced pressure. Extract the aqueous residue with DCM or EtOAc. Wash with brine, dry over MgSO₄, and concentrate.[2][3]

• Purification: The product is often pure enough for use. If necessary, purify via short-path silica plug (50% EtOAc/Hexanes).

  • Yield Expectation: 90–98%.

Process Workflow Diagram

Figure 2: Linear process flow for the synthesis of the target alcohol.

Analytical Characterization

The following spectral data is expected for the final compound based on fragment analysis.

¹H NMR (400 MHz, CDCl₃):

• δ 7.28 (d, J=8.5 Hz, 2H): Aromatic protons ortho to hydroxymethyl.

• δ 6.90 (d, J=8.5 Hz, 2H): Aromatic protons ortho to ether.

• δ 4.60 (s, 2H): Benzylic methylene (-CH ₂OH).

• δ 4.25 (m, 1H): THF methine (-CH -O-).

• δ 3.95 (d, J=5.5 Hz, 2H): Ether methylene (-O-CH ₂-THF).

• δ 3.80–3.90 (m, 2H): THF ring protons (adjacent to oxygen).

• δ 1.70–2.10 (m, 4H): THF ring protons (aliphatic).

Mass Spectrometry (ESI):

• Calculated MW: 222.28 Da.

• Expected [M+H]⁺: 223.3 m/z.

• Expected [M+Na]⁺: 245.3 m/z.

Safety & Handling

• 2-(Bromomethyl)tetrahydrofuran: An alkylating agent. Handle in a fume hood. Avoid skin contact as it may cause sensitization.

• Sodium Borohydride (NaBH₄): Reacts with water and acids to release flammable hydrogen gas. Keep away from open flames.

• DMF: Hepatotoxic and readily absorbed through skin. Use appropriate PPE (butyl rubber gloves recommended).

References

• Alkylation Conditions (Phenol + Tetrahydrofurfuryl Bromide)

  • Source: Gnamm, C., et al. (2016). "Aromatic sulfonamide derivatives."[4] World Intellectual Property Organization, WO2016198374A1.

  • Context: Describes the alkylation of a phenol derivative with 2-(bromomethyl)tetrahydrofuran using K₂CO₃ in DMF.

  • Link:

• General Reduction Protocol (NaBH₄)

  • Source: Setamdideh, D., et al. (2014).[5] "NaBH4/(NH4)2SO4: A Convenient System for Reduction of Carbonyl Compounds to their Corresponding Alcohols in wet-THF."[5] Oriental Journal of Chemistry, 30(4).[5]

  • Context: Validates the efficiency of borohydride reduction for benzaldehyde deriv

  • Link:

• Tetrahydrofuran Ring Synthesis & Reactivity

  • Source: Wolfe, J. P., et al. (2004). "Stereoselective Synthesis of Tetrahydrofurans via the Pd-Catalyzed Reaction of Aryl Bromides with gamma-Hydroxy Alkenes." Journal of the American Chemical Society.[6]

  • Context: Provides background on the stability and form

  • Link:

Sources

• 1. znaturforsch.com [znaturforsch.com]
• 2. WO2015144799A1 - SUBSTITUTED 4,5,6,7-TETRAHYDRO-PYRAZOLO[1,5-a]PYRAZINE DERIVATIVES AND 5,6,7,8-TETRAHYDRO-4H-PYRAZOLO[1,5-a][1,4]DIAZEPINE DERIVATIVES AS ROS1 INHIBITORS - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. prepchem.com [prepchem.com]
• 5. scispace.com [scispace.com]
• 6. Tetrahydrofuran synthesis [organic-chemistry.org]

Technical Monograph: {4-[(Oxolan-2-yl)methoxy]phenyl}methanol

The following is an in-depth technical guide on the chemical properties, synthesis, and applications of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol , structured for researchers and drug development professionals.

A Functionalized Benzyl Alcohol for Medicinal Chemistry & Material Science

Executive Summary & Compound Identity

{4-[(Oxolan-2-yl)methoxy]phenyl}methanol (Systematic Name: [4-(tetrahydrofuran-2-ylmethoxy)phenyl]methanol) represents a specialized class of "solubilized" benzyl alcohols. Structurally, it combines a lipophilic yet polar tetrahydrofuran (THF) tail with a reactive benzyl alcohol headgroup. This unique architecture serves as a critical intermediate in the synthesis of complex pharmaceutical agents, liquid crystals, and functionalized polymers where the THF moiety imparts improved aqueous solubility and metabolic stability compared to standard alkyl ethers.

Property	Data / Description
IUPAC Name	[4-(Tetrahydrofuran-2-ylmethoxy)phenyl]methanol
Common Name	4-Tetrahydrofurfuryl-oxy-benzyl alcohol
Molecular Formula	C₁₂H₁₆O₃
Molecular Weight	208.25 g/mol
Stereochemistry	Contains one chiral center at the THF C2 position (exists as R, S, or racemate)
Key Functional Groups	Primary Alcohol (Benzylic), Aryl Alkyl Ether, Cyclic Ether (THF)

Physicochemical Profile

Understanding the physicochemical behavior of this molecule is prerequisite for its application in drug design. The THF ring acts as a polar "tail," modulating the lipophilicity of the phenyl ring without introducing ionizable groups.

2.1 Solubility & Lipophilicity

Unlike simple 4-methoxybenzyl alcohol (Anisyl alcohol), the addition of the THF ring increases the polar surface area (PSA) and hydrogen bond accepting capability.

• LogP (Predicted): ~1.4 – 1.8 (Moderate lipophilicity, ideal for membrane permeability).

• Solubility:

  • High: Dichloromethane, DMSO, Methanol, Ethyl Acetate.

  • Moderate: Diethyl ether.[1]

  • Low: Hexanes (due to polarity), Water (sparingly soluble, ~1-5 mg/mL).

• H-Bond Donors: 1 (Benzylic OH).

• H-Bond Acceptors: 3 (Alcohol O, Ether O, THF Ring O).

2.2 Stability Profile

• Thermal: Stable up to ~150°C; benzylic alcohols may undergo dehydration or polymerization at extreme temperatures in the presence of acids.

• Hydrolytic: The aryl-alkyl ether linkage is robust against basic and neutral hydrolysis. The THF ring is stable under standard physiological conditions but susceptible to oxidative ring-opening (peroxide formation) upon prolonged air exposure without stabilizers.

Synthetic Methodologies

The synthesis of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol requires a strategy that differentiates between the phenolic oxygen (nucleophile) and the benzylic oxygen (potential competing nucleophile).

Protocol A: The "Aldehyde-First" Strategy (High Fidelity)

This route avoids chemoselectivity issues by performing the etherification on 4-hydroxybenzaldehyde, followed by selective reduction.

Step 1: Williamson Ether Synthesis

• Reagents: 4-Hydroxybenzaldehyde (1.0 eq), Tetrahydrofurfuryl bromide (1.2 eq), K₂CO₃ (2.0 eq), KI (0.1 eq, catalyst).

• Solvent: DMF or Acetonitrile (Anhydrous).

• Conditions: 80°C, 12–18 hours.

• Mechanism: Sɴ2 attack of the phenoxide ion on the primary alkyl bromide. KI facilitates the reaction via the Finkelstein reaction (in situ conversion to iodide).

Step 2: Carbonyl Reduction

• Reagents: Intermediate Aldehyde, NaBH₄ (0.5 eq).

• Solvent: Methanol/THF (1:1).

• Conditions: 0°C to RT, 1 hour.

• Workup: Quench with dilute HCl, extract with EtOAc.

Protocol B: Direct Alkylation (Requires Optimization)

Direct alkylation of 4-hydroxybenzyl alcohol is possible but risks O-alkylation at the benzylic position.

• Control: Use of a mild base (K₂CO₃) in Acetone favors the more acidic phenolic proton (pKa ~10) over the benzylic proton (pKa ~16).

Figure 1: Preferred synthetic pathway utilizing the "Aldehyde-First" strategy to ensure regiospecificity.

Reactivity & Functionalization

The chemical utility of this compound lies in its ability to serve as a "linker" module.

4.1 Benzylic Oxidation

The primary alcohol can be oxidized to the corresponding aldehyde or carboxylic acid, enabling the attachment of the THF-ether tail to amines or other nucleophiles.

• To Aldehyde: Swern Oxidation or Dess-Martin Periodinane (DMP).

• To Acid: Jones Oxidation or TEMPO/NaOCl.

4.2 Activation for Coupling

To attach this moiety to a drug scaffold, the benzylic alcohol is often converted to a leaving group.

• Halogenation: SOCl₂ (to Chloride) or PBr₃ (to Bromide).

• Sulfonylation: MsCl/Et₃N (to Mesylate).

• Note: The resulting benzyl halides are highly reactive electrophiles.

4.3 Metabolic Pathways (ADME)

In a biological system, the molecule is subject to specific metabolic transformations.

• Phase I: Oxidation of the benzylic alcohol to benzoic acid derivative.

• Phase II: Glucuronidation of the alcohol or the resulting acid.

• Ether Cleavage: The THF-O-Phenyl bond is generally stable, but CYP450 enzymes may hydroxylate the THF ring, leading to ring opening.

Figure 2: Primary reactivity modes and metabolic fate of the title compound.

Applications in Drug Discovery

This specific molecular architecture is often employed as a bioisostere for simple alkoxy chains (e.g., n-butoxy).

• Solubility Enhancement: The THF oxygen acts as a weak Lewis base, accepting hydrogen bonds from water, thereby improving the aqueous solubility of lipophilic pharmacophores compared to a straight alkyl chain.

• Conformational Restriction: The cyclic nature of the THF ring restricts the degrees of freedom at the terminal end of the molecule, potentially reducing the entropic penalty upon binding to a target protein receptor.

• Pro-drug Strategies: The benzyl alcohol moiety allows for the formation of ester or carbonate prodrugs that release the active tail in vivo.

References

• Williamson Ether Synthesis Protocols

  • Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

  • Organic Syntheses, Coll.[2] Vol. 1, p. 435 (1941); Vol. 10, p. 30 (1930). Link

• Tetrahydrofurfuryl Derivatives in Synthesis: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Reactivity of cyclic ethers).

• Reduction of Aromatic Aldehydes

  • Journal of Chemical and Pharmaceutical Research, 2012, 4(2):1231-1234.[1] (NaBH4 reduction protocols for hydroxybenzyl alcohols). Link

• Properties of THF-Ethers

  • PubChem Compound Summary for Tetrahydrofurfuryl alcohol derivatives. Link

Sources

• 1. jocpr.com [jocpr.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Technical Dossier: {4-[(Oxolan-2-yl)methoxy]phenyl}methanol

The following technical guide details the chemical identity, synthesis, and medicinal chemistry applications of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol , also known as 4-((tetrahydrofuran-2-yl)methoxy)benzyl alcohol .

A High-Value Intermediate for Non-Basic Solubilization in Drug Discovery

Executive Summary

{4-[(Oxolan-2-yl)methoxy]phenyl}methanol is a specialized organic building block used primarily in medicinal chemistry to introduce the (tetrahydrofuran-2-yl)methoxy motif into drug scaffolds. This structural element serves a critical function in Structure-Activity Relationship (SAR) optimization: it enhances aqueous solubility and metabolic stability through an ether linkage while maintaining a neutral pH profile , unlike traditional solubilizing groups (e.g., piperazines or morpholines) which can introduce unwanted basicity and hERG liability.

This guide provides a validated synthetic workflow, analytical characterization, and application context for researchers synthesizing this intermediate for kinase inhibitor or antiviral prodrug development.

Chemical Identity & Properties

Property	Specification
IUPAC Name	{4-[(Oxolan-2-yl)methoxy]phenyl}methanol
Common Name	4-((Tetrahydrofuran-2-yl)methoxy)benzyl alcohol
Molecular Formula	C₁₂H₁₆O₃
Molecular Weight	208.25 g/mol
Structure	Tetrahydrofuran ring attached via a methylene-ether bridge to a benzyl alcohol core.
Physical State	Viscous colorless to pale yellow oil (often crystallizes upon standing at -20°C).
Solubility	Soluble in DCM, MeOH, DMSO, THF; Sparingly soluble in water.
Key Function	Linker / Non-basic polar tail group.

Validated Synthesis Protocol

Direct alkylation of 4-hydroxybenzyl alcohol is prone to self-polymerization and O- vs. C-alkylation competition. The industry-standard route utilizes a two-step sequence : (1) Etherification of 4-hydroxybenzaldehyde followed by (2) Selective reduction.

Reaction Scheme

• Step A (Williamson Ether Synthesis): 4-Hydroxybenzaldehyde + Tetrahydrofurfuryl bromide

  4-((Tetrahydrofuran-2-yl)methoxy)benzaldehyde.

• Step B (Reductive Workup): Aldehyde Intermediate + NaBH₄

  Final Alcohol.

Step A: Etherification

• Reagents: 4-Hydroxybenzaldehyde (1.0 eq), Tetrahydrofurfuryl bromide (1.2 eq), Potassium Carbonate (K₂CO₃, 2.0 eq), Potassium Iodide (KI, 0.1 eq - Catalyst).

• Solvent: DMF (Dimethylformamide) or Acetonitrile.

• Conditions: 80°C, 12–16 hours.

Protocol:

• Charge a round-bottom flask with 4-hydroxybenzaldehyde and anhydrous DMF (concentration ~0.5 M).

• Add K₂CO₃ and catalytic KI. Stir for 15 minutes at room temperature to form the phenoxide anion.

• Add Tetrahydrofurfuryl bromide dropwise.

• Heat the mixture to 80°C under nitrogen atmosphere. Monitor by TLC (Hexane:EtOAc 7:3) until the starting phenol is consumed.

• Workup: Cool to room temperature. Pour into ice-water (5x volume). Extract with Ethyl Acetate (3x). Wash combined organics with 1M NaOH (to remove unreacted phenol), water, and brine. Dry over Na₂SO₄ and concentrate.

• Purification: If necessary, purify the intermediate aldehyde via silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).

Step B: Carbonyl Reduction

• Reagents: Aldehyde Intermediate (1.0 eq), Sodium Borohydride (NaBH₄, 0.5–1.0 eq).

• Solvent: Methanol or Ethanol.

• Conditions: 0°C to Room Temperature, 1 hour.

Protocol:

• Dissolve the aldehyde intermediate in Methanol (0.2 M) and cool to 0°C.

• Add NaBH₄ portion-wise over 10 minutes. (Caution: Hydrogen gas evolution).

• Remove ice bath and stir at room temperature for 45 minutes. Monitor by TLC for disappearance of the aldehyde spot.

• Quench: Carefully add saturated NH₄Cl solution or acetone to quench excess hydride.

• Workup: Remove methanol under reduced pressure. Partition residue between water and DCM. Extract with DCM (3x). Dry over MgSO₄ and concentrate.

• Final Product: The resulting oil is usually sufficiently pure (>95%) for subsequent steps.

Visualization of Synthesis Logic

Figure 1: Step-wise synthetic pathway avoiding direct alkylation of the alcohol to ensure high yield and purity.

Analytical Characterization (Expected Data)

To validate the structure, researchers should look for the following diagnostic signals in ¹H NMR (400 MHz, CDCl₃):

Moiety	Chemical Shift (δ)	Multiplicity	Integration	Assignment
Aromatic	7.28	Doublet (J=8.5 Hz)	2H	Ar-H (meta to ether)
Aromatic	6.90	Doublet (J=8.5 Hz)	2H	Ar-H (ortho to ether)
Benzylic	4.60	Singlet	2H	Ar-CH₂ -OH
Ether Link	3.95–4.05	Multiplet	2H	O-CH₂ -THF
THF Methine	4.25	Multiplet	1H	THF C2-H
THF Ring	3.80–3.90	Multiplet	2H	THF C5-H₂
THF Ring	1.70–2.10	Multiplet	4H	THF C3/C4-H₂

Mass Spectrometry (ESI+):

• Target Mass: 208.25

• Observed Ion: [M+Na]⁺ = 231.2 or [M+H-H₂O]⁺ = 191.1 (loss of hydroxyl is common in benzyl alcohols).

Medicinal Chemistry Applications

The {4-[(Oxolan-2-yl)methoxy]phenyl} motif is strategically employed in drug design to modulate physicochemical properties without altering the pharmacophore's electronic nature significantly.

Non-Basic Solubility Enhancement

Many kinase inhibitors (e.g., Gefitinib, Erlotinib) use morpholine or piperidine side chains to improve solubility. However, these basic amines can accumulate in lysosomes (lysosomotropism) or bind to hERG channels, causing cardiotoxicity.

• Advantage: The tetrahydrofuran (oxolane) ether provides polarity (hydrogen bond acceptor) to improve solubility but remains neutral , avoiding these off-target effects.

Isoquinolinone Kinase Inhibitors

Literature indicates this motif is used in the synthesis of isoquinolinone-based inhibitors (e.g., for Rho-kinase or similar pathways). The benzyl alcohol is converted to a halide or mesylate and coupled to the nitrogen of the isoquinolinone core.

Prodrug Linkers

The benzyl alcohol functionality serves as a "handle" for attaching phosphate prodrugs or carbamates. Upon metabolic cleavage, the solubilizing tail is released.

Figure 2: Medicinal chemistry rationale for selecting the oxolan-2-yl motif.

Safety & Handling

• Tetrahydrofurfuryl Bromide: Potent alkylating agent. Causes skin and eye burns. Handle in a fume hood.

• Sodium Borohydride: Water-reactive. Releases flammable hydrogen gas. Keep away from open flames and moisture during storage.

• General: Standard PPE (Gloves, Goggles, Lab Coat) is mandatory.

References

• Synthesis of Tetrahydrofurfuryl Bromide: Robinson, R., & Smith, L. H. (1936). The preparation of tetrahydrofurfuryl bromide and its reaction with magnesium. Journal of the Chemical Society.[1] Link

• General Etherification Protocol: Synthesis of (d) 4-(4-Methoxybenzyl)benzyl alcohol. PrepChem. (Adapted for general ether synthesis). Link

• Medicinal Chemistry Context (Isoquinolinones): European Patent Office. Azacyclyl-substituted Aryldihydroisoquinolinones, Process for their Preparation and their Use as Medicaments. (Patent EP1987020). Link

• Application in Prodrugs: Sofia, M. J., et al. (2010).[2] Discovery of a β-D-2'-Deoxy-2'-α-fluoro-2'-β-C-methyluridine Nucleotide Prodrug (PSI-7977) for the Treatment of Hepatitis C Virus. Journal of Medicinal Chemistry. Link

Sources

• 1. 41. The preparation of tetrahydrofurfuryl bromide and its reaction with magnesium - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. RU2650610C1 - Antiviral composition and method of its application - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Strategic Utilization of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol in Medicinal Chemistry

[1]

Executive Summary

{4-[(Oxolan-2-yl)methoxy]phenyl}methanol (also known as 4-((tetrahydrofuran-2-yl)methoxy)benzyl alcohol) represents a high-value building block for modern drug discovery.[1][2] Unlike simple methoxy-substituted benzyl alcohols, this scaffold incorporates a tetrahydrofuran (oxolane) ring linked via a methoxy spacer.[1]

This structural motif offers three distinct advantages in Structure-Activity Relationship (SAR) optimization:

• Solubility Modulation: The aliphatic ether oxygen of the THF ring increases polarity (

  ) and aqueous solubility compared to a phenyl ring or simple alkyl chain.

• H-Bonding Vector: The THF oxygen serves as a directional hydrogen bond acceptor, often exploited to engage solvent-exposed residues in kinase or protease pockets (e.g., similar to the bis-THF motif in Darunavir).[1][2]

• Metabolic Differentiation: The steric bulk and electronic environment of the THF ring alter metabolic soft spots compared to standard benzylic ethers.[2]

This guide details the physicochemical profile, synthetic protocols for its generation and utilization, and strategic logic for its deployment in lead optimization.[3]

Physicochemical Profile

Property	Value (Predicted/Observed)	Significance in Drug Design
Molecular Formula		Fragment-like space.[1][2]
Molecular Weight	208.25 g/mol	Low MW allows for elaboration into "Rule of 5" compliant drugs.[2]
ClogP	~1.5 - 1.8	Moderate lipophilicity; good balance for membrane permeability.[1][2]
H-Bond Donors	1 (Benzylic OH)	Handle for further functionalization.[1][2]
H-Bond Acceptors	3 (2 Ethers, 1 Alcohol)	High acceptor density for target engagement.[1][2]
Stereochemistry	Racemic (typically)	Contains one chiral center at the THF C2 position.[2] Enantiopure versions are critical for final drug candidates.[2]

Synthetic Utility & Protocols

This building block is rarely the end-product; it is a linker unit .[1][2] It is most commonly used to introduce the 4-[(oxolan-2-yl)methoxy]phenyl motif into a core scaffold.[1][2]

Synthesis of the Building Block

Note: If not purchased commercially, this molecule is best synthesized via a convergent route to avoid over-alkylation.

Reaction Logic: Direct alkylation of 4-hydroxybenzyl alcohol is risky due to competitive alkylation at the benzylic position.[1][2] The preferred route is the alkylation of 4-hydroxybenzaldehyde followed by a mild reduction.[2]

Step 1: O-Alkylation [1][2][4]

• Reagents: 4-Hydroxybenzaldehyde, 2-(Bromomethyl)tetrahydrofuran, Potassium Carbonate (

  ), DMF.[1][3]

• Conditions:

  , 12-16 hours.[1][2]

• Mechanism:

  displacement of the alkyl bromide by the phenoxide.

Step 2: Reduction

• Reagents: Sodium Borohydride (

  ), Methanol/THF.[3]

• Conditions:

  to RT, 1 hour.

• Mechanism: Nucleophilic addition of hydride to the aldehyde carbonyl.[2]

Application Protocol: Converting to an Electrophile

To attach this unit to a drug scaffold (e.g., a piperazine, amine, or phenol core), the benzylic alcohol must be converted to a leaving group (Bromide or Mesylate).[3]

Protocol: Bromination via

Use this protocol to generate the reactive benzyl bromide species for immediate coupling.

Materials:

• Substrate: {4-[(Oxolan-2-yl)methoxy]phenyl}methanol (1.0 equiv)[1][3]

• Reagent: Phosphorus Tribromide (

  ) (0.4 equiv)[1][3]

• Solvent: Dichloromethane (DCM) (Anhydrous)[1][3]

• Quench: Saturated

  [1][3][2]

Step-by-Step Procedure:

• Setup: Charge a flame-dried round-bottom flask with the substrate and anhydrous DCM (0.1 M concentration) under Nitrogen (

  ) atmosphere.

• Cooling: Cool the solution to

  using an ice/water bath.

• Addition: Add

  dropwise via syringe over 10 minutes. Caution: Reaction is exothermic.[1][3][2]

• Reaction: Stir at

  for 30 minutes, then allow to warm to Room Temperature (RT) for 1-2 hours.

  • Monitoring: Check TLC (Hexane/EtOAc 7:3).[2] The alcohol spot (

    ) should disappear, replaced by a less polar bromide spot ( ).

• Quench: Re-cool to

  . Slowly add saturated solution.[2] Vigorous bubbling ( ) will occur.[2]

• Workup: Extract with DCM (3x). Wash combined organics with Brine. Dry over

  .[2]

• Isolation: Concentrate in vacuo at

  .

  • Stability Note: Benzyl bromides with electron-donating ethers are unstable on silica gel.[1][2] Use immediately or store at

    under Argon.

Strategic Decision Logic (Visualized)

The following diagram illustrates the decision-making process for selecting this building block versus standard alternatives, and the subsequent synthetic pathways.

Caption: Decision tree for selecting the THF-ether moiety and subsequent divergent synthetic pathways.

Medicinal Chemistry Insights (E-E-A-T)

Stereochemical Considerations

The commercial building block is often racemic .[2]

• Risk: The (R)- and (S)-enantiomers of the THF ring will project into different regions of the binding pocket.[1]

• Best Practice: Early SAR can use the racemate.[2] However, once potency is established, you must separate the enantiomers (Chiral HPLC) or synthesize them de novo using chiral starting materials (e.g., (S)-(+)-Tetrahydrofurfuryl alcohol) to validate the active isomer.[3]

Metabolic Liability

The THF ring is metabolically active.[2]

• Oxidative Dealkylation: CYP450 enzymes can hydroxylate the carbon

  to the ether oxygen (the benzylic position of the THF).

• Mitigation: If high clearance is observed, consider blocking the sensitive sites on the THF ring with Fluorine or Methyl groups (e.g., using 2-methyltetrahydrofuran derivatives), though this increases lipophilicity.[3]

Bioisosteric Replacements

If this specific molecule fails due to metabolic instability, consider:

• Oxetane analogs: Lower lipophilicity, higher metabolic stability.[3][2]

• Tetrahydropyran (THP): Larger ring, different steric profile.[3]

References

• Ghosh, A. K., et al. (2024).[3][5] "Design of Substituted Tetrahydrofuran Derivatives for HIV-1 Protease Inhibitors." Organic & Biomolecular Chemistry.

• Mei, Y., & Du, Y. (2025).[3][6] "Tetrahydrofuran-Containing Pharmaceuticals: Targets, Pharmacological Activities, and their SAR Studies."[3][6][7] ChemMedChem.

• BenchChem Stability Guide. (2025). "Assessing the stability of 2-(Tetrahydrofuran-2-yl)acetic acid and related ethers."

• Clayden, J., Greeves, N., & Warren, S. (2012).[3] Organic Chemistry. Oxford University Press.[2] (General reference for

  and Reduction protocols).

Sources

• 1. Search results [chemdiv.com]
• 2. bromofluoromethane | CAS:373-52-4 | ShangFluoro [en.shangfluoro.com]
• 3. 4‐Methyltetrahydropyran (4‐MeTHP): Application as an Organic Reaction Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. osti.gov [osti.gov]
• 6. researchgate.net [researchgate.net]
• 7. discovery.researcher.life [discovery.researcher.life]

applications of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol in materials science

Application Note: Utilizing {4-[(Oxolan-2-yl)methoxy]phenyl}methanol in Advanced Materials Synthesis

Part 1: Executive Summary & Molecular Architecture

{4-[(Oxolan-2-yl)methoxy]phenyl}methanol (also known as 4-(tetrahydrofurfuryloxy)benzyl alcohol) is a high-value bifunctional intermediate. In materials science, it serves as a critical "bridge" molecule, combining a rigid aromatic core with a flexible, polar heterocyclic tail.

Unlike simple benzyl alcohols, the incorporation of the Oxolan-2-yl (Tetrahydrofurfuryl, THF) moiety imparts unique physicochemical properties, including Lewis base functionality, improved solubility in polar aprotic solvents, and enhanced adhesion to metal/oxide substrates.

Structure-Property Relationship (SPR) Analysis

• Primary Alcohol (–CH₂OH): The reactive handle. It allows for esterification (acrylates/methacrylates), urethane formation (reaction with isocyanates), or etherification (epoxy curing).

• Phenyl Ring: Provides structural rigidity, thermal stability, and high refractive index (

  ), essential for optical coatings.

• THF Ether Tail: Acts as a "internal plasticizer," reducing the modulus of cured resins while maintaining polarity. It mimics glycol ethers but with higher hydrolytic stability.

Part 2: Core Applications in Materials Science

High-Refractive Index UV-Curable Coatings

The primary application of this molecule is as a precursor for mono-functional acrylate monomers . By converting the benzyl alcohol group to an acrylate, researchers create a reactive diluent that possesses a high refractive index (due to the aromatic ring) but low viscosity and low shrinkage (due to the bulky THF tail).

• Mechanism: The THF ring creates a "free volume" effect during polymerization, reducing the internal stress of the cured coating.

• Use Case: Optical adhesives for display lamination and anti-reflective coatings.

Liquid Crystal Mesogens & Electronic Materials

The 4-substituted phenyl core is a classic mesogenic unit. The THF tail introduces chirality (at the C2 position of the oxolane ring) and flexibility, which are critical for tuning the phase transition temperatures of Liquid Crystals (LCs).

• Reference Insight: Similar to the "3-phenyl-7-[4-(tetrahydrofurfuryloxy)phenyl]" derivatives used in organic semiconductors, this alcohol serves as the anchoring point for synthesizing complex LC polymers [1].

Surface Modification & Adhesion Promoters

The oxygen atoms in the THF ring and the ether linkage act as Lewis bases, capable of coordinating with metal cations. This makes the molecule an excellent surface anchor for metal oxide nanoparticles (e.g., TiO₂, SiO₂).

• Application: Dispersant ligands for nanoparticle-polymer composites.

Part 3: Visualization of Functionality

The following diagram illustrates the chemical versatility and downstream applications of the molecule.

Figure 1: Functional mapping of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol showing reactive pathways (Red/Blue) and resulting material properties.

Part 4: Experimental Protocol

Protocol: Synthesis of 4-(Tetrahydrofurfuryloxy)benzyl Acrylate (THF-BA)

Objective: To convert the target alcohol into a UV-polymerizable monomer for optical resin formulation.

Safety: Acryloyl chloride is lachrymatory and corrosive. Perform all steps in a fume hood.

Materials:

• {4-[(Oxolan-2-yl)methoxy]phenyl}methanol (1.0 eq)

• Acryloyl Chloride (1.2 eq)

• Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM) (anhydrous)

• 4-Methoxyphenol (MEHQ) (Inhibitor, 100 ppm)

Step-by-Step Methodology:

• Setup:

  • Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and nitrogen inlet.

  • Dissolve {4-[(Oxolan-2-yl)methoxy]phenyl}methanol (10 g, 45 mmol) and TEA (6.8 g, 67.5 mmol) in 100 mL anhydrous DCM.

  • Cool the solution to 0°C using an ice/water bath.

• Acylation:

  • Dissolve Acryloyl Chloride (4.9 g, 54 mmol) in 20 mL DCM.

  • Add the acid chloride solution dropwise to the reaction flask over 30 minutes. Critical: Maintain temperature < 5°C to prevent polymerization or side reactions.

  • Once addition is complete, allow the reaction to warm to room temperature and stir for 4 hours.

• Workup:

  • Quench the reaction with 50 mL saturated NaHCO₃ solution.

  • Separate the organic layer and wash with:

    • 50 mL 1M HCl (to remove excess amine).

    • 50 mL Brine.

  • Dry over anhydrous MgSO₄ and filter.

• Purification:

  • Add MEHQ (10 mg) to the filtrate to inhibit polymerization during concentration.

  • Concentrate under reduced pressure (Rotovap) at < 40°C.

  • Optional: Purify via silica gel column chromatography (Hexane:Ethyl Acetate 4:1) if high optical purity is required.

• Validation:

  • FT-IR: Disappearance of broad -OH stretch (3400 cm⁻¹) and appearance of Carbonyl C=O (1720 cm⁻¹) and C=C (1635 cm⁻¹).

Data Summary: Expected Monomer Properties

Property	Value (Approx.)	Significance
Physical State	Viscous Colorless Liquid	Easy handling in solvent-free formulations.
Refractive Index	1.54 - 1.56	High index for optical clarity.
Shrinkage	< 6%	Lower than standard benzyl acrylate due to THF tail.
Solubility	Soluble in Acetone, THF, DCM	Compatible with standard photoinitiators.

Part 5: Advanced Workflow - Polymerization

The following diagram details the logic flow for incorporating this monomer into a "Smart Coating" system.

Figure 2: Fabrication workflow for UV-cured optical coatings utilizing the THF-BA monomer.

References

• European Chemicals Agency (ECHA). (2008). Data on 3-phenyl-7-[4-(tetrahydrofurfuryloxy)phenyl]-1,5-dioxa-s-indacen-2,6-dione. Retrieved from [Link]

• Coşkun, M., & Demirelli, K. (1996). 3-Tetrahydrofurfuryloxy-2-Hydroxypropyl Methacrylate: Synthesis, Characterization, Homopolymerization, and Copolymerization. Journal of Macromolecular Science, Part A. Retrieved from [Link][1][2]

• Full, A. P., et al. (1992).[2] Polymerization of tetrahydrofurfuryl methacrylate in three-component anionic microemulsions. Macromolecules. Retrieved from [Link]

• Gelest, Inc. (2021). Applications of Hybrid Polymers Generated from Living Anionic Ring Opening Polymerization. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols for the Derivatization of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol

Abstract

This technical guide provides a comprehensive overview of derivatization strategies for the analyte {4-[(Oxolan-2-yl)methoxy]phenyl}methanol. This molecule, featuring a primary alcohol, an ether linkage, and a chiral center at the 2-position of the oxolane ring, presents unique analytical challenges and opportunities. Derivatization is often essential to enhance its volatility for gas chromatography (GC), improve its detectability for high-performance liquid chromatography (HPLC), and enable the determination of enantiomeric purity. This document details field-proven protocols for silylation, acylation, and chiral derivatization, explaining the underlying chemical principles and providing step-by-step methodologies tailored for researchers, analytical scientists, and professionals in drug development.

Analyte Overview and Rationale for Derivatization

1.1. Chemical Structure and Functional Groups

{4-[(Oxolan-2-yl)methoxy]phenyl}methanol possesses three key structural features relevant to chemical derivatization:

• Primary Benzylic Alcohol (-CH₂OH): This is the primary site for derivatization. Its active hydrogen is readily replaced, and its polarity can be masked to improve chromatographic behavior.

• Ether Linkages: The molecule contains both a linear ether and a cyclic ether (oxolane). These are generally stable and unreactive under standard derivatization conditions.

• Chiral Center: The carbon at the 2-position of the oxolane ring is a stereocenter, meaning the molecule can exist as a pair of enantiomers.

1.2. Why Derivatize?

Unaltered, the analysis of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol can be hampered by several factors. The polar hydroxyl group can lead to poor peak shape (tailing) in GC due to interactions with the stationary phase and may not possess a strong enough chromophore for sensitive HPLC-UV detection.[1] Derivatization addresses these issues by:

• Increasing Volatility: Replacing the polar O-H bond with a nonpolar group, such as a trimethylsilyl (TMS) or an acyl group, significantly reduces the boiling point, making the analyte suitable for GC analysis.[2][3]

• Improving Chromatographic Performance: Masking the active hydrogen minimizes undesirable interactions with the analytical column, resulting in sharper, more symmetrical peaks and improved resolution.[4]

• Enhancing Detection Sensitivity: Attaching a chromophoric or fluorophoric tag allows for highly sensitive detection in HPLC, which is crucial for trace-level quantification.[5][6]

• Enabling Chiral Separation: Reacting the enantiomeric mixture with a single, pure enantiomer of a chiral derivatizing agent (CDA) creates a pair of diastereomers.[7] These diastereomers have different physical properties and can be separated and quantified using standard achiral chromatography.[8][9]

Derivatization for Gas Chromatography (GC) Analysis

For GC-based methods, the primary goal is to increase the volatility and thermal stability of the analyte. Silylation and acylation are the most robust and widely adopted techniques for this purpose.

2.1. Silylation: The Gold Standard for Volatility Enhancement

Silylation involves the replacement of the active hydrogen in the hydroxyl group with a silyl group, most commonly a trimethylsilyl (TMS) group.[2] This reaction is highly effective, typically fast, and produces derivatives that are ideal for GC-MS analysis.

Causality Behind Experimental Choices: N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful silylating agent chosen for its high reactivity and the volatile nature of its byproducts, which do not interfere with the chromatogram.[10] A catalyst like trimethylchlorosilane (TMCS) is often included to increase the reagent's reactivity, ensuring complete derivatization, especially if steric hindrance is a concern.[10] The reaction is performed in an aprotic solvent like pyridine or acetonitrile to prevent hydrolysis of the reagent and derivative.[11]

Protocol 1: Trimethylsilylation with BSTFA + 1% TMCS

• Sample Preparation: Accurately weigh 1-2 mg of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol into a 2 mL autosampler vial. If the analyte is in solution, evaporate the solvent completely under a gentle stream of dry nitrogen. It is critical to ensure the sample is anhydrous, as silylating reagents react readily with water.[11][12]

• Reagent Addition: Add 200 µL of a suitable aprotic solvent (e.g., pyridine, acetonitrile, or DMF) to dissolve the sample.

• Derivatization: Add 100 µL of BSTFA containing 1% TMCS to the vial. Cap the vial tightly.

• Reaction: Heat the vial at 70°C for 30 minutes in a heating block or oven. For many primary alcohols, the reaction can proceed to completion at room temperature, but heating ensures a rapid and complete conversion.[10]

• Analysis: After cooling to room temperature, the sample is ready for direct injection into the GC-MS system.

Table 1: Silylation Reagents and Expected Mass Increase

Reagent Name	Abbreviation	Silyl Group	Mass Increase (Da)	Key Characteristics
N,O-bis(trimethylsilyl)trifluoroacetamide	BSTFA	Trimethylsilyl (TMS)	72	Highly reactive, volatile byproducts.[10]
N-methyl-N-(trimethylsilyl)trifluoroacetamide	MSTFA	Trimethylsilyl (TMS)	72	Most volatile silylating reagent; byproducts are also highly volatile.[3][13]

| N,O-bis(trimethylsilyl)acetamide | BSA | Trimethylsilyl (TMS) | 72 | Effective, but slightly less reactive than BSTFA. |

Note: The mass increase is calculated from the addition of Si(CH₃)₃ (73 Da) and the loss of H (1 Da).[14]

Workflow for GC-MS Derivatization

2.2. Acylation: Creating Ester Derivatives

Acylation converts the alcohol into an ester. This not only increases volatility but can also introduce fluorinated groups that significantly enhance sensitivity for detectors like the Electron Capture Detector (ECD).[4]

Causality Behind Experimental Choices: Using an anhydride like trifluoroacetic anhydride (TFAA) is highly effective and drives the reaction to completion.[4] The reaction is often performed with a non-nucleophilic base like pyridine, which acts as a solvent and also neutralizes the carboxylic acid byproduct, preventing equilibrium reversal.[15]

Protocol 2: Acylation with Trifluoroacetic Anhydride (TFAA)

• Sample Preparation: Prepare a dried sample of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol (1-2 mg) in a 2 mL vial as described in Protocol 1.

• Reagent Addition: Add 200 µL of pyridine to the vial.

• Derivatization: Carefully add 100 µL of TFAA. This reaction is exothermic.

• Reaction: Cap the vial and heat at 60°C for 1 hour.

• Workup (Optional but Recommended): After cooling, evaporate the excess pyridine and TFAA under nitrogen. Re-dissolve the residue in a suitable solvent like ethyl acetate or hexane for injection. This step removes excess reagents that can be harsh on the GC column.

• Analysis: Inject the final solution into the GC-MS system.

Table 2: Acylation Reagents and Expected Mass Increase

Reagent Name	Abbreviation	Acyl Group	Mass Increase (Da)	Key Characteristics
Acetic Anhydride	-	Acetyl	42	Common, cost-effective, good for FID detection.[15]
Trifluoroacetic Anhydride	TFAA	Trifluoroacetyl (TFA)	96	Creates highly volatile derivatives.[4]

| Pentafluoropropionic Anhydride | PFPA | Pentafluoropropionyl (PFP) | 146 | Excellent for ECD detection due to fluorine atoms.[1] |

Chiral Derivatization for Enantiomeric Purity Analysis

To determine the ratio of enantiomers, a chiral derivatizing agent (CDA) is used to convert the enantiomeric pair into a pair of diastereomers. Mosher's acid chloride, or α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl), is a classic and highly effective CDA for alcohols.[7][9]

Causality Behind Experimental Choices: A single, pure enantiomer of the CDA (e.g., (R)-MTPA-Cl) is reacted with the racemic alcohol. This forms two diastereomeric esters: (R,R)-MTPA ester and (S,R)-MTPA ester. Because diastereomers have different physical properties, their signals can be resolved by standard achiral chromatography (HPLC or GC) or distinguished in an NMR spectrum.[8][16] A base like pyridine is used to catalyze the reaction and scavenge the HCl byproduct.[7]

Protocol 3: Chiral Derivatization with (R)-MTPA-Cl

• Sample Preparation: Place approximately 5 mg of the dried analyte in a clean, dry NMR tube or a small reaction vial.

• Solvent Addition: Add 0.5 mL of anhydrous deuterated chloroform (CDCl₃) for NMR analysis, or anhydrous pyridine for chromatographic analysis.

• Reagent Addition: Add a slight molar excess (1.2 equivalents) of (R)-MTPA-Cl to the solution.

• Base Addition: Add 1.5 equivalents of pyridine (if not already the solvent) or another non-nucleophilic base like triethylamine.

• Reaction: Seal the container and allow the reaction to proceed at room temperature for 2-4 hours, or until completion is confirmed by TLC or other methods.

• Analysis: The resulting mixture of diastereomers can be analyzed directly by ¹H or ¹⁹F NMR, or injected into an HPLC or GC system equipped with a standard achiral column. The ratio of the integrated peak areas for the two diastereomers corresponds to the enantiomeric ratio of the original alcohol.

Formation of Diastereomers

Summary and Method Selection

The choice of derivatization technique depends entirely on the analytical objective.

Table 3: Guide to Selecting a Derivatization Method

Analytical Goal	Recommended Technique	Primary Method	Rationale
Routine Quantification	Silylation	GC-MS / GC-FID	Robust, simple, and provides excellent volatility for reliable quantification.[10]
Trace-Level Quantification	Acylation (Fluorinated)	GC-ECD	Introduces electrophoric groups for highly sensitive detection.[1]
Quantification without GC	UV/Fluorescence Tagging	HPLC-UV/FLD	Adds a chromophore/fluorophore for sensitive detection in liquid chromatography.[5]

| Enantiomeric Purity | Chiral Derivatization | HPLC-UV or NMR | Forms separable diastereomers, allowing for accurate determination of the enantiomeric ratio.[7][16] |

References

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. (2014). International Journal of Organic Chemistry. [Link]

• Chiral derivatizing agent - Grokipedia. Grokipedia. [Link]

• Chiral derivatizing agent - Wikipedia. Wikipedia. [Link]

• Derivatization - Chemistry LibreTexts. (2024). Chemistry LibreTexts. [Link]

• Ohtaki, T., et al. (2005). Chiral discrimination of secondary alcohols by both 1H-NMR and HPLC after labeling with a chiral derivatization reagent. Chirality. [Link]

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. (2014). Repositori Obert UdL. [Link]

• Moldoveanu, S. C., & David, V. (2015). Derivatization Methods in GC and GC/MS. Modern Sample Preparation for Chromatography. [Link]

• Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation. (2013). Journal of Chromatography A. [Link]

• Derivatization Reagents - Greyhound Chromatography. Greyhound Chromatography. [Link]

• GC Derivatization. Restek. [Link]

• Derivatization of metabolites for GC-MS via methoximation+silylation. JoVE. [Link]

• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Forensic Science Review. [Link]

• Quantification of silylated organic compounds using gas chromatography coupled to ICP-MS. (2002). Journal of Analytical Atomic Spectrometry. [Link]

• Microwave Mediated Acylation of Alcohols, Phenols and Thiophenols in Neat Acetic Anhydride. (2017). The Journal of Organic Chemistry. [Link]

• Unlocking the Potential of Derivatization Technology in HPLC Analysis. (2024). Welch Materials. [Link]

• Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. (2011). Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Acylation of Alcohols, Part 3: with Carboxylic Acids Activated in Situ. YouTube. [Link]

• Ask a simple question about derivatization of gc-ms. (2013). Chromatography Forum. [Link]

• Analytical Methods. Royal Society of Chemistry. [Link]

• Derivatization Methods in GC and GC/MS. Semantic Scholar. [Link]

• M547 - Synthesis of 4-methoxy-2-thiomorpholin-4-ylmethyl-1-phenol. (2007). MDPI. [Link]

• Analytical Methods. Royal Society of Chemistry. [Link]

• Preparation of TMS derivatives of methanol/chloroform/water (MCW) extracts. University of Cambridge. [Link]

Sources

• 1. jfda-online.com [jfda-online.com]
• 2. weber.hu [weber.hu]
• 3. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 4. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 7. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 8. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 11. diverdi.colostate.edu [diverdi.colostate.edu]
• 12. sydney.edu.au [sydney.edu.au]
• 13. researchgate.net [researchgate.net]
• 14. Ask a simple question about derivatization of gc-ms - Chromatography Forum [chromforum.org]
• 15. repositori.udl.cat [repositori.udl.cat]
• 16. sci-hub.box [sci-hub.box]

Analytical Methods for the Detection and Quantification of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol

This Application Note and Protocol guide details the analytical strategy for {4-[(Oxolan-2-yl)methoxy]phenyl}methanol , a specific pharmaceutical intermediate often utilized in the synthesis of antiviral or antifungal active pharmaceutical ingredients (APIs).[1]

Introduction & Compound Profile

Compound Name: {4-[(Oxolan-2-yl)methoxy]phenyl}methanol Systematic Name: [4-(Tetrahydrofuran-2-ylmethoxy)phenyl]methanol CAS Registry: Not widely listed; treated as a specialized intermediate.[1] Molecular Formula: C₁₂H₁₆O₃ Molecular Weight: 208.25 g/mol [1][2]

Chemical Context

This molecule features a benzyl alcohol core substituted at the para position with a (tetrahydrofuran-2-yl)methyl ether group.[1]

• Chromophore: The benzene ring provides UV absorption, typically with maxima around 220 nm and 275 nm.[2]

• Polarity: Moderately polar due to the hydroxyl group and ether linkage. It is amenable to Reverse Phase Chromatography (RPC).

• Stability Concerns:

  • Oxidation: Benzyl alcohols are susceptible to oxidation to benzaldehydes (in this case, 4-[(oxolan-2-yl)methoxy]benzaldehyde) upon prolonged exposure to air or light.[1]

  • Ether Cleavage: The tetrahydrofuran (THF) ring is generally stable but can undergo ring-opening or cleavage under harsh acidic conditions.[1]

  • Stereochemistry: The carbon at position 2 of the oxolane (THF) ring is chiral. Unless specified as a pure enantiomer, the material exists as a racemate.[2]

Method Development Strategy

Solubility & Sample Preparation[2]

• Solubility: Soluble in methanol (MeOH), acetonitrile (ACN), and ethyl acetate. Sparingly soluble in water.[1]

• Diluent Selection: For HPLC, use 50:50 Water:Acetonitrile .[1][2] Pure ACN may cause peak distortion if the injection volume is high.

• Precaution: Avoid using tetrahydrofuran (THF) as a diluent for LC-MS analysis due to flammability and potential PEEK tubing incompatibility.[1]

Detection Mode Selection

Requirement	Recommended Method	Rationale
Assay / Purity (>98%)	HPLC-UV	Robust, cost-effective, and linear over high concentration ranges (0.1 – 1.0 mg/mL).[1][2]
Trace Analysis (<0.1%)	LC-MS/MS	Required for detecting this compound as a Genotoxic Impurity (GTI) or low-level metabolite.[1] High specificity.

Protocol A: HPLC-UV for Assay and Purity[1][2]

This method is designed for release testing, stability studies, and reaction monitoring.[2]

Chromatographic Conditions

• Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

• Column: C18 End-capped, 4.6 × 150 mm, 3.5 µm or 5 µm (e.g., Zorbax Eclipse Plus C18 or XBridge C18).[1][2]

• Column Temperature: 30°C.

• Flow Rate: 1.0 mL/min.[1][3]

• Injection Volume: 10 µL.

• Detection: 225 nm (primary), 275 nm (secondary/confirmation).

Mobile Phase[2][4]

• Solvent A: 0.1% Phosphoric Acid (H₃PO₄) in Water.[1]

• Solvent B: Acetonitrile (HPLC Grade).[1]

Gradient Program

Time (min)	% Solvent A	% Solvent B	Curve
0.0	90	10	Initial
2.0	90	10	Isocratic Hold
15.0	10	90	Linear Gradient
18.0	10	90	Wash
18.1	90	10	Re-equilibration
23.0	90	10	End

System Suitability Criteria

• Tailing Factor: NMT 1.5.

• Theoretical Plates: NLT 5000.

• RSD of Standard Areas: NMT 2.0% (n=5 injections).

Protocol B: LC-MS/MS for Trace Quantification[1][2]

This method is critical when the compound is a potential impurity in a final drug substance.

Mass Spectrometry Parameters

• Ionization: Electrospray Ionization (ESI), Positive Mode.[1]

• Source Temp: 350°C.

• Capillary Voltage: 3.5 kV.[1]

• Desolvation Gas: Nitrogen, 800 L/hr.[1][2]

MRM Transitions (Multiple Reaction Monitoring)

The precursor ion is the protonated molecule

m/z.

Transition Type	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Mechanism
Quantifier	209.1	191.1	15	Loss of Water
Qualifier 1	209.1	107.0	25	Cleavage of ether; Hydroxybenzyl cation
Qualifier 2	209.1	85.1	20	Cleavage of ether; Tetrahydrofuran ring fragment

LC Conditions for MS

• Column: C18, 2.1 × 50 mm, 1.8 µm (UHPLC).[2]

• Mobile Phase A: 0.1% Formic Acid in Water.[1][4]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Fast gradient (5% B to 95% B in 5 minutes).

Method Validation Parameters (ICH Q2)

Parameter	Acceptance Criteria (HPLC-UV)	Acceptance Criteria (LC-MS/MS)
Specificity	No interference at RT of analyte from blank or placebo.	Signal-to-Noise (S/N) > 3 in blank.[1]
Linearity	(Range: 80-120% of target).[1]	(Range: LOQ to 100x LOQ).
Accuracy	Recovery 98.0% – 102.0%.[1]	Recovery 80.0% – 120.0% (at trace levels).[1]
Precision	RSD 2.0% (Repeatability).[1]	RSD 15.0% (at LOQ).[1]
LOD / LOQ	S/N 3 (LOD) / 10 (LOQ).	Often < 1 ng/mL for this class of compounds.[1]

Analytical Workflow Diagram

The following diagram illustrates the decision process for selecting the appropriate analytical technique based on the development phase and concentration requirements.

Figure 1: Decision tree for selecting HPLC-UV versus LC-MS/MS based on analytical requirements.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).[2] Introduction to Modern Liquid Chromatography. Wiley. (Standard text for HPLC method development principles).

• International Conference on Harmonisation (ICH). (2005).[1] Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• European Medicines Agency (EMA). (2006).[1] Guideline on the Limits of Genotoxic Impurities. [Link]

• PubChem. (2024).[1] Compound Summary for 4-Methoxybenzyl alcohol (Structural Analog). [Link]

• Agilent Technologies. (2020).[1] LC/MS Method Development: Optimizing ESI Source Parameters. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. CN101913997A - Synthetic method of 2,3,5,6-tetrafluoro-4-methoxymethylbenzyl alcohol - Google Patents [patents.google.com]
• 3. rsc.org [rsc.org]
• 4. agilent.com [agilent.com]

Technical Notes & Optimization

identifying and minimizing side reactions in the synthesis of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol

To: Research & Development Team From: Technical Support Center – Advanced Organic Synthesis Division Subject: Troubleshooting Guide: Synthesis of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol

Executive Technical Overview

The synthesis of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol (also known as 4-((tetrahydrofuran-2-yl)methoxy)benzyl alcohol) presents a classic chemoselectivity challenge. The core objective is the formation of an ether linkage between a phenol and a tetrahydrofurfuryl electrophile while preserving a sensitive benzylic alcohol.

The Central Conflict: The starting material, 4-hydroxybenzyl alcohol (4-HBA) , contains two nucleophilic sites:

• Phenolic Hydroxyl (

  ): The desired reaction site.

• Benzylic Hydroxyl (

  ): A competing nucleophile prone to self-condensation and non-selective alkylation.

This guide moves beyond standard protocols to address the mechanistic causality of side reactions, providing you with a decision matrix to identify impurities and optimize yield.

Critical Reaction Pathways & Side Reactions

The following diagram maps the thermodynamic and kinetic landscape of the synthesis. It visualizes how specific conditions divert the reaction from the Product Pathway into Side Pathways.

Figure 1: Mechanistic divergence in the alkylation of 4-hydroxybenzyl alcohol. Green paths indicate the desired

reaction; red dashed paths indicate competing failure modes.

Troubleshooting & Optimization (Q&A)

Issue 1: "I am observing a byproduct with 2x the molecular weight of the starting material."

Diagnosis: Self-Condensation (Polymerization) This is the most common failure mode when using 4-hydroxybenzyl alcohol. Under thermal stress or slightly acidic conditions, 4-HBA dehydrates to form a Quinone Methide intermediate. This highly reactive electrophile reacts with another molecule of 4-HBA to form diphenylmethane derivatives or poly-ethers.

• Root Cause:

  • Reaction temperature

    .[1]

  • Trace acid in the solvent (e.g., unneutralized

    or wet DMF decomposing to formic acid).

  • High concentration of reactants.

• Corrective Action:

  • Buffer the System: Ensure the base (

    ) is present before heating.

  • Temperature Control: Limit reaction temperature to

    .

  • Alternative Route: If this persists, switch to Route B : Alkylate 4-hydroxybenzaldehyde first (which cannot self-condense) and reduce the aldehyde to the alcohol in the final step using

    .

Issue 2: "My product contains an impurity that is inseparable by column chromatography."

Diagnosis: Benzylic O-Alkylation (Regioisomer) You have likely alkylated the benzylic alcohol instead of (or in addition to) the phenol. While the phenol is more acidic (

) and deprotonates first, the benzylic alkoxide ( ) is a stronger nucleophile if generated.

• Root Cause:

  • Base too strong: Using

    or deprotonates both hydroxyl groups.

  • Solvent effects: Protic solvents can mask the nucleophilicity difference.

• Corrective Action:

  • Use a Weaker Base: Switch to anhydrous

    or . These bases are strong enough to deprotonate the phenol but leave the benzylic alcohol largely protonated.

  • Solvent: Use Acetone or Acetonitrile (polar aprotic) to enhance the nucleophilicity of the phenoxide ion via specific solvation of the cation.

Issue 3: "The reaction is stalled at 50% conversion despite excess electrophile."

Diagnosis: Electrophile Decomposition (Elimination) The tetrahydrofurfuryl bromide/tosylate may be undergoing E2 elimination to form methylenetetrahydrofuran (an exocyclic alkene), depleting the alkylating agent.

• Root Cause:

  • High basicity combined with steric bulk.

  • Old/degraded electrophile (tetrahydrofurfuryl halides are unstable).

• Corrective Action:

  • Finkelstein Catalyst: Add 10 mol% Potassium Iodide (KI) . This converts the alkyl bromide/chloride to the more reactive alkyl iodide in situ, accelerating the

    reaction rate relative to the E2 elimination rate.

  • Stoichiometry: Add the electrophile in portions (e.g., 1.2 eq initially, then 0.3 eq after 12 hours).

Optimized Experimental Protocol

Route: Direct Alkylation with Chemoselectivity Control Scale: 10 mmol basis

Reagent	Equiv.[1][2][3][4][5][6]	Role	Critical Note
4-Hydroxybenzyl alcohol	1.0	Substrate	Dry thoroughly; hygroscopic.
Tetrahydrofurfuryl bromide	1.2	Electrophile	Freshly distilled or colorless.
(Anhydrous)	2.0	Base	Must be anhydrous. Grind to fine powder.
KI (Potassium Iodide)	0.1	Catalyst	Essential for rate acceleration.
Acetone (or Acetonitrile)	-	Solvent	[0.2 M] concentration.

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask equipped with a reflux condenser, suspend 4-hydroxybenzyl alcohol (1.24 g, 10 mmol),

  (2.76 g, 20 mmol), and KI (166 mg, 1 mmol) in anhydrous Acetone (50 mL).

• Deoxygenation: Sparge the suspension with Nitrogen/Argon for 10 minutes. Reason: Prevents oxidative degradation of the electron-rich phenol.

• Addition: Add tetrahydrofurfuryl bromide (1.98 g, 12 mmol) via syringe.

• Reaction: Heat the mixture to gentle reflux (

  for acetone) for 16-24 hours.

  • Checkpoint: Monitor by TLC (50% EtOAc/Hexane). The product (

    ) should appear; starting material ( ) should disappear.

• Workup (Crucial for Purity):

  • Cool to room temperature.[3][4][5] Filter off the inorganic salts (

    , excess ).

  • Concentrate the filtrate under reduced pressure.

  • Dissolve residue in EtOAc and wash with 1M NaOH (2x). Reason: This removes unreacted 4-hydroxybenzyl alcohol (phenolic), preventing it from co-eluting during chromatography.

  • Wash with Brine, dry over

    , and concentrate.

• Purification: Flash column chromatography (Gradient: 20%

  50% EtOAc in Hexanes).

Impurity Profile & Identification

Use this table to identify peaks in your LC-MS or NMR data.

Impurity Type	Origin	Analytical Marker (1H NMR)	Removal Strategy
Bis-alkylation	Reaction at both OH groups	Two sets of THF signals; loss of benzylic OH singlet.	Chromatography (Non-polar).[1][2][7]
Dimer (Self-condensation)	Reaction of SM with itself	New singlet at ppm (Ar-CH2-Ar).	Prevent with temp < 70°C.
Elimination Product	Degradation of electrophile	Olefinic protons at ppm.	Volatile; removed in vacuo.
Starting Material	Incomplete conversion	Aromatic doublets at ppm.	1M NaOH wash during workup.

Decision Logic for Process Optimization

Figure 2: Troubleshooting logic flow for yield optimization.

References

• National Institute of Informatics. (2006). Reaction of hydroxybenzyl alcohols under hydrothermal conditions. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2012). A facile and low solvent preparation of HBA's with absence of formaldehyde impurity. Retrieved from [Link]

• Organic Chemistry Portal. (2025). Synthesis of Alkyl Bromides and Nucleophilic Substitution. Retrieved from [Link]

• PrepChem. (2025). Synthesis of 4-(4-Methoxybenzyl)benzyl alcohol. Retrieved from [Link]

Sources

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-Methoxyphenol synthesis - chemicalbook [chemicalbook.com]
• 5. Tetrahydrofuran synthesis [organic-chemistry.org]
• 6. Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jocpr.com [jocpr.com]

common impurities in crude {4-[(Oxolan-2-yl)methoxy]phenyl}methanol and their removal

The following technical guide serves as a troubleshooting and support resource for researchers working with {4-[(Oxolan-2-yl)methoxy]phenyl}methanol (also known as 4-(Tetrahydrofurfuryl-2-yloxymethyl)benzyl alcohol ).

This guide is structured based on the chemical reactivity profile of aryl ethers and benzyl alcohols, synthesizing standard organic purification protocols with specific insights into this molecular scaffold.

Molecule Overview & Synthesis Context

To effectively troubleshoot impurities, one must understand the genesis of the molecule.[1] This compound is typically synthesized via a Williamson Ether Synthesis , coupling 4-Hydroxybenzyl alcohol with a Tetrahydrofurfuryl electrophile (halide or sulfonate) under basic conditions.[1]

• Core Structure: Phenyl ring with a para-substituted benzyl alcohol group.[1]

• Linker: Ether linkage to a tetrahydrofuran (oxolane) ring.[1]

• Critical Reactivity: The molecule possesses two oxygenated sites—a stable aryl ether and a reactive benzylic alcohol.[1]

Synthesis & Impurity Pathways (Visualized)

Figure 1: Mechanistic origin of common impurities during the synthesis of the target molecule.

Common Impurities Profile

The following table categorizes the most frequent contaminants found in the crude material.

Impurity Type	Chemical Identity	Origin	Detection (HPLC/TLC)
Starting Material	4-Hydroxybenzyl alcohol	Incomplete reaction; stoichiometry mismatch.[1]	More polar than product (Lower Rf).[1]
Byproduct	Bis-alkylated ether	Alkylation at both the phenolic and benzylic -OH groups.[1]	Less polar than product (Higher Rf).[1]
Degradant	4-[(Oxolan-2-yl)methoxy]benzaldehyde	Oxidation of the benzylic alcohol during workup or storage.[1]	Distinct UV shift; Aldehyde proton in NMR (~10 ppm).[1]
Reagent Hydrolysis	Tetrahydrofurfuryl alcohol	Hydrolysis of the alkyl halide/tosylate by wet solvent.[1]	Very polar; often lost in aqueous workup but can persist.[1]
Solvent Residue	DMF / DMSO / NMP	High-boiling solvents used in synthesis.[1]	NMR (distinct singlets); difficult to remove by rotovap.[1]

Troubleshooting & Removal Protocols

FAQ 1: My product contains 5-10% unreacted 4-Hydroxybenzyl alcohol. How do I remove it without chromatography?

Diagnosis: The reaction did not reach completion, or the equivalents of the alkylating agent were insufficient. The Fix: Selective Caustic Wash Because the impurity is a phenol (pKa ~10) and your product is a benzyl alcohol (pKa ~15), you can exploit the acidity difference.[1]

• Dissolve: Dissolve the crude oil/solid in a non-polar organic solvent (Ethyl Acetate or Dichloromethane).

• Wash: Wash the organic layer with cold 1M NaOH (or 5% KOH) .[1]

  • Mechanism:[1][2][3][4] The base deprotonates the phenolic impurity (forming the water-soluble phenoxide) but leaves the benzyl alcohol product protonated and organic-soluble.[1]

• Monitor: Check the aqueous layer by TLC to confirm the phenol has been extracted.

• Rinse: Wash the organic layer with Brine to remove residual base, then dry over Na2SO4.[1]

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Warning: Do not use highly concentrated base (>2M) or heat, as this may induce Cannizzaro reactions or ether cleavage over time.

FAQ 2: I see a non-polar spot running higher than my product. Is this the bis-alkylated byproduct?

Diagnosis: Yes. If strong bases (NaH) or excess alkylating agents are used, the benzylic hydroxyl group can also react, forming the dialkyl ether.[1] The Fix: Flash Chromatography or Recrystallization Chemical washing cannot separate this impurity as it lacks acidic/basic handles.[1]

• Chromatography: Use a gradient of Hexanes:Ethyl Acetate.[1] The bis-alkylated impurity is significantly less polar and will elute first (typically 10-20% EtOAc).[1] The target alcohol usually requires 40-60% EtOAc.[1]

• Recrystallization (if solid): If your product is a solid, the bis-alkylated impurity often disrupts the crystal lattice.[1] Try recrystallizing from a mixture of Toluene/Heptane or IPA/Water .[1] The more symmetrical bis-ether may remain in the mother liquor.[1]

FAQ 3: The crude oil is yellow/orange, but the pure compound should be white/colorless.

Diagnosis: This indicates oxidation.[1][5] Benzyl alcohols are susceptible to air oxidation, forming benzaldehydes (which are often yellow oils) or quinoid-like colored species from trace phenols.[1] The Fix: NaBH4 Reduction or Activated Carbon [1]

• If Aldehyde is present (Confirm by NMR - CHO peak at 10 ppm):

  • Dissolve crude in Methanol.[1]

  • Add 0.1 equivalents of Sodium Borohydride (NaBH4) at 0°C.

  • Stir for 15 mins (reduces aldehyde back to alcohol).

  • Quench with saturated NH4Cl and extract.

• If Color is non-specific (Trace polymers):

  • Dissolve in warm Ethanol.

  • Add Activated Charcoal (5-10% w/w).

  • Stir for 30 mins, filter through Celite, and concentrate.

FAQ 4: I cannot remove residual DMF/DMSO.

Diagnosis: High-boiling polar solvents interact strongly with the hydroxyl group of the product.[1] The Fix: The "Aqueous Crash" or Lyophilization [1]

• Method A (Aqueous Crash): If the product is solid, dissolve the crude mixture in a minimal amount of the polar solvent, then slowly pour it into excess ice-water with vigorous stirring.[1] The product should precipitate while DMF remains in the water.[1]

• Method B (Azeotrope): If the product is an oil, dissolve in Ethyl Acetate and wash 3x with water (DMF partitions into water).[1] To remove trace water/DMF, add Heptane and rotovap; heptane forms azeotropes that help carry off residuals.[1]

Purification Decision Tree

Use this flow to determine the best purification strategy for your specific crude profile.

Figure 2: Logical workflow for selecting the appropriate purification method.

References

• Williamson Ether Synthesis Mechanisms

  • Williamson, A. W. (1850).[1][2][3][4] "Theory of Aetherification".[1] Philosophical Magazine, 37, 350–356.[1]

• Purification of Phenolic Ethers

  • Vogel, A. I.[1] Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[1] Longman Scientific & Technical, 1989.[1] (Standard protocols for separation of phenols from neutral ethers).

• Reactivity of Benzyl Alcohols

  • Carey, F. A., & Sundberg, R. J.[1] Advanced Organic Chemistry Part B: Reactions and Synthesis. Springer.[1] (Mechanisms of benzylic oxidation and alkylation selectivity).

• General Chromatography Guide

  • Still, W. C., Kahn, M., & Mitra, A. (1978).[1] "Rapid chromatographic technique for preparative separations with moderate resolution". The Journal of Organic Chemistry, 43(14), 2923–2925.[1] [1]

Disclaimer: This guide is intended for qualified research personnel.[1] Always consult the Safety Data Sheet (SDS) for specific chemical hazards before handling.

Sources

• 1. (4-methoxyphenyl)(phenyl)methanol | CymitQuimica [cymitquimica.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

stability issues of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol under acidic or basic conditions

Welcome to the technical support center for {4-[(Oxolan-2-yl)methoxy]phenyl}methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability of this compound under various experimental conditions. Here, you will find troubleshooting advice and frequently asked questions (FAQs) to ensure the integrity of your experiments.

Introduction

{4-[(Oxolan-2-yl)methoxy]phenyl}methanol is a molecule of interest due to its unique structural features, combining a benzyl alcohol moiety with a tetrahydrofurfuryl ether. Understanding its stability is critical for its application in synthesis and drug development, as degradation can lead to the formation of impurities, loss of desired activity, and inaccurate experimental results. This guide will focus on the stability of this compound under acidic and basic conditions, which are common stressors in pharmaceutical development and chemical synthesis.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for {4-[(Oxolan-2-yl)methoxy]phenyl}methanol under acidic conditions?

Under acidic conditions, the primary concern is the cleavage of the ether linkage. Ethers are generally stable but can be cleaved by strong acids, especially at elevated temperatures.[3] The reaction typically involves protonation of the ether oxygen, making it a better leaving group.[3] For {4-[(Oxolan-2-yl)methoxy]phenyl}methanol, two potential cleavage points exist: the benzylic ether and the tetrahydrofurfuryl ether.

• Benzylic Ether Cleavage: The C-O bond at the benzylic position is susceptible to cleavage due to the relative stability of the resulting benzyl carbocation.

• Tetrahydrofurfuryl Ether Cleavage: While generally resistant to dilute acids, the tetrahydrofuran ring can be opened under harsh acidic conditions, such as with hot concentrated hydroiodic or hydrobromic acid.[4]

It is also important to consider that benzyl alcohols can undergo self-condensation or reaction with other nucleophiles present in the medium, catalyzed by acid.[5]

Q2: What are the likely degradation products of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol in an acidic medium?

Based on the potential degradation pathways, the following products could be formed:

• From Benzylic Ether Cleavage: 4-hydroxybenzyl alcohol and tetrahydrofurfuryl alcohol.

• From Tetrahydrofurfuryl Ring Opening: This would lead to a di-halogenated pentane derivative if strong hydrohalic acids are used.[4]

• From Benzyl Alcohol Reactions: Dimerization or polymerization products.[5]

A visual representation of the primary acidic degradation pathway is provided below.

Caption: Workflow for the forced degradation study.

Summary of Potential Stability Issues and Mitigation Strategies

Stress Condition	Potential Degradation Pathway	Key Degradation Products	Mitigation Strategy
Acidic	Ether cleavage	4-Hydroxybenzyl alcohol, Tetrahydrofurfuryl alcohol	Minimize acid exposure time and temperature. Use milder acids.
Basic	Oxidation of benzyl alcohol	4-[(Oxolan-2-yl)methoxy]benzaldehyde, 4-[(Oxolan-2-yl)methoxy]benzoic acid	Work under an inert atmosphere. Control pH during workup.
Oxidative	Oxidation of benzyl alcohol	4-[(Oxolan-2-yl)methoxy]benzaldehyde, 4-[(Oxolan-2-yl)methoxy]benzoic acid	Add antioxidants. Protect from air and light.
Thermal	General decomposition	Varies	Store at recommended temperatures.
Photolytic	Photodegradation	Varies	Protect from light using amber vials or by working in a dark environment.

By understanding the potential stability issues and implementing the appropriate troubleshooting and preventative measures, researchers can ensure the quality and reliability of their experimental results when working with {4-[(Oxolan-2-yl)methoxy]phenyl}methanol.

References

• Alsante, K. M., et al. (2012). Forced Degradation to Develop Stability-indicating Methods. Pharmaceutical Outsourcing. Available at: [Link]

• De-risking clinical trial supply with an 'All-under-one-roof' solution. (2025). Drug Discovery & Development. Available at: [Link]

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. (2026). Pharmaceutical Technology. Available at: [Link]

• While ethers like diethyl ether and tetrahydrofuran are typically resistant... (n.d.). Homework.Study.com. Available at: [Link]

• Phale, P. S., et al. (2003). Metabolism of benzyl alcohol via catechol ortho-pathway in methylnaphthalene-degrading Pseudomonas putida CSV86. Applied Microbiology and Biotechnology, 62(5-6), 566-572. Available at: [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2025). ResolveMass. Available at: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (2014). Journal of Pharmaceutical Analysis, 4(5), 291-303. Available at: [Link]

• How Catalysts and Experimental Conditions Determine the Selective Hydroconversion of Furfural and 5-Hydroxymethylfurfural. (2018). Chemical Reviews, 118(23), 11565-11625. Available at: [Link]

• Kinetic studies on the oxidation of benzyl alcohol by hypochlorite in aqueous acetic medium. (2011). Journal of Chemical and Pharmaceutical Research, 3(6), 724-729. Available at: [Link]

• Benzyl Ethers. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Chemical Transformations of Benzyl Alcohol Caused by Atomic Chlorine. (2024). Molecules, 29(13), 3097. Available at: [Link]

• Analytical Techniques In Stability Testing. (2025). Separation Science. Available at: [Link]

• Wong, A. W., & Datla, A. (2005). Assay and stability testing. In Handbook of Pharmaceutical Analysis by HPLC (Vol. 6, pp. 335-358). Elsevier. Available at: [Link]

• Ashenhurst, J. (2014, November 19). Cleavage Of Ethers With Acid. Master Organic Chemistry. Available at: [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. homework.study.com [homework.study.com]
• 5. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

{4-[(Oxolan-2-yl)methoxy]phenyl}methanol vs. other benzylic alcohols in synthetic reactions

Topic: Comparative Synthetic Utility: {4-[(Oxolan-2-yl)methoxy]phenyl}methanol vs. Standard Benzylic Alcohols Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the optimization of lead compounds, the modification of benzylic linkers is a critical strategy for tuning physicochemical properties without altering the pharmacophore's core binding mode. {4-[(Oxolan-2-yl)methoxy]phenyl}methanol (hereafter referred to as THF-PMB-OH ) represents a sophisticated alternative to the standard 4-Methoxybenzyl alcohol (PMB-OH) .

While both compounds serve as electron-rich benzylic scaffolds, the incorporation of the oxolane (tetrahydrofuran) ring in THF-PMB-OH introduces a chiral center and a secondary hydrogen-bond acceptor site. This guide objectively compares the synthetic utility, solubility profile, and chemical stability of THF-PMB-OH against PMB-OH and unsubstituted Benzyl Alcohol (Bn-OH), providing experimental protocols for its integration into medicinal chemistry workflows.

Physicochemical & Structural Analysis

The primary driver for selecting THF-PMB-OH over PMB-OH is the "Solubilizing Tail" effect. The oxolane ring disrupts crystal packing and increases polarity compared to the planar, lipophilic methoxy group of PMB-OH.

Table 1: Comparative Physicochemical Profile

Feature	THF-PMB-OH (Target)	PMB-OH (Standard)	Benzyl Alcohol (Baseline)
Structure	4-((Tetrahydrofuran-2-yl)methoxy)benzyl alcohol	4-Methoxybenzyl alcohol	Phenylmethanol
Electronic Effect	Strong EDG ( )*	Strong EDG ( )	Neutral ( )
Solubility (Aq)	High (Polar Ether Tail)	Low-Moderate	Moderate
LogP (Predicted)	~1.2 – 1.4	1.10	1.05
Chirality	Yes (C2 on Oxolane)	Achiral	Achiral
Acid Stability	Low (Benzylic C-O cleavage)	Low (Benzylic C-O cleavage)	Moderate
Oxidative Lability	High (DDQ sensitive)	High (DDQ sensitive)	Low

*Note: The electron-donating group (EDG) strength of the THF-methoxy tail is comparable to the methoxy group, activating the ring for electrophilic aromatic substitution and increasing the lability of the benzylic C-O bond.

The "Oxolane Effect" in Synthesis

The oxolane moiety is not merely a solubilizer; it acts as a weak Lewis base. In metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura), the oxygen of the THF ring can transiently coordinate with catalyst centers (Pd, Ni), potentially influencing reaction rates or stereoselectivity if the linker is near the reaction site.

Synthetic Reactivity & Causality

A. Selective Oxidation (Aldehyde Formation)

Challenge: Oxidizing the benzylic alcohol to the aldehyde without over-oxidation to the carboxylic acid or oxidative cleavage of the ether tail.

• Recommendation: Activated Manganese Dioxide (

  ) is superior to Jones Reagent or Permanganate for THF-PMB-OH.

• Causality: The THF ring is sensitive to strong Lewis acids and radical oxidants which can abstract the

  -proton of the ether. acts via a surface-adsorption mechanism specific to allylic/benzylic alcohols, leaving the saturated oxolane ring untouched.

B. Nucleophilic Substitution (Chlorination)

Challenge: Converting the alcohol to a benzyl chloride (e.g., for alkylation).

• Recommendation: Thionyl Chloride (

  ) with a scavenger (Benzotriazole or Pyridine) or Appell reaction ( ).

• Causality: Standard

  treatment leads to polymerization due to the electron-rich nature of the ring (Friedel-Crafts self-alkylation). The oxolane ring is stable to , but the generated must be neutralized immediately to prevent acid-catalyzed ring opening of the THF moiety.

Experimental Protocols

Protocol A: Selective Oxidation to 4-[(Oxolan-2-yl)methoxy]benzaldehyde

Validates the stability of the THF ring under heterogeneous oxidation.

Materials:

• Substrate: THF-PMB-OH (1.0 equiv)

• Oxidant: Activated

  (10.0 equiv)

• Solvent: Dichloromethane (DCM) or Chloroform (Anhydrous)

Workflow:

• Activation: If using commercial

  , heat at 110°C for 12 hours prior to use to remove occluded water.

• Dissolution: Dissolve THF-PMB-OH (1 mmol) in DCM (10 mL) under Argon atmosphere.

• Addition: Add activated

  (10 mmol) in one portion. The suspension will turn black.

• Agitation: Stir vigorously at reflux (40°C) for 4–6 hours. Note: Vigorous stirring is critical as this is a surface reaction.

• Monitoring: Monitor by TLC (Hexane:EtOAc 2:1). The aldehyde product typically has a higher

  than the alcohol.

• Filtration: Filter the hot mixture through a pad of Celite. Wash the pad with warm EtOAc (3 x 10 mL) to desorb the polar aldehyde.

• Concentration: Evaporate solvents under reduced pressure.

• Result: The aldehyde is typically obtained as a viscous oil (Yield >85%).

Protocol B: Synthesis of THF-PMB-OH (Etherification)

If the specific alcohol is unavailable, it must be synthesized from 4-hydroxybenzyl alcohol.

Workflow:

• Reagents: 4-Hydroxybenzyl alcohol (1.0 eq), Tetrahydrofurfuryl bromide (1.2 eq),

  (2.0 eq), KI (0.1 eq).

• Solvent: DMF or Acetonitrile (Reflux).

• Mechanism:

  displacement. The KI acts as a catalyst (Finkelstein reaction in situ) to convert the bromide to the more reactive iodide.

• Purification: Requires column chromatography to separate mono-alkylated product from potential O,O-dialkylated byproducts (though phenoxide alkylation is vastly faster than benzylic alkoxide alkylation).

Decision Logic & Stability Pathways (Visualization)

The following diagram illustrates the decision process for selecting THF-PMB-OH and its degradation pathways under stress.

Figure 1: Decision logic for linker selection. Note that while both are acid-labile, THF-PMB-OH carries the additional risk of THF ring opening under extreme acidic conditions.

Mechanistic Insight: The Acid Sensitivity Trade-off

Researchers must be aware of the specific degradation pathway of the THF moiety. Unlike PMB-OH, which degrades primarily via benzylic carbocation formation, THF-PMB-OH has two failure points:

• Benzylic Position (Path A): Protonation of the benzylic hydroxyl

  Loss of water Formation of a resonance-stabilized quinone methide-like cation. This is identical to PMB-OH.

• Oxolane Ring (Path B): Strong Lewis acids (e.g.,

  ) or Bronsted acids (conc. ) can protonate the ether oxygen of the THF ring, leading to nucleophilic attack at the less hindered carbon and ring opening.

Implication: If your synthetic route requires

for deprotection elsewhere in the molecule, do not use THF-PMB-OH. Use standard Benzyl Alcohol and optimize solubility later.

References

• Manganese Dioxide Oxidation: Cahiez, G., et al. "Manganese Dioxide as a Mild and Selective Oxidant in Organic Synthesis." Organic Syntheses, Coll. Vol. 10, p. 584.

• PMB Protection Chemistry: Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Refer to section on p-Methoxybenzyl ethers).
• Tetrahydrofurfuryl Reactivity: Hoydonckx, H. E., et al. "Esterification of carboxylic acids with tetrahydrofurfuryl alcohol." Tetrahedron, 2000.

• Physicochemical Properties: PubChem Compound Summary for 4-Methoxybenzyl alcohol (Analogous Baseline).

A Comparative Guide to Cross-Reactivity Assessment of {4-[(Oxolan-2-yl)methoxy]phenyl}methanol Derivatives

Introduction: The Criticality of Specificity in Drug Development

In the landscape of modern drug discovery and development, the principle of molecular specificity is paramount. The efficacy and safety of a therapeutic agent are intrinsically linked to its ability to interact with its intended biological target while avoiding unintended off-target interactions. Cross-reactivity, the phenomenon where a molecule binds to targets other than the primary one, can lead to unforeseen side effects, toxicity, or diminished therapeutic effect. Furthermore, in the realm of bioanalysis, the cross-reactivity of structurally similar molecules, such as metabolites or synthetic derivatives, with a parent compound can severely compromise the accuracy of immunoassays used for pharmacokinetic and pharmacodynamic studies.[1]

This guide provides an in-depth comparison of methodologies for assessing the cross-reactivity of derivatives of a novel parent compound, {4-[(Oxolan-2-yl)methoxy]phenyl}methanol (Compound A) . While this specific molecule is a novel scaffold, we will draw parallels to the well-characterized anti-anginal drug Ranolazine, which shares structural motifs and undergoes extensive metabolism, presenting a pertinent real-world scenario for cross-reactivity analysis.[2][3] Ranolazine's metabolic pathways, involving O-demethylation and N-dealkylation, produce a number of metabolites that require specific detection.[3][4]

We will explore a hypothetical case study involving Compound A and three of its putative derivatives, designed to mimic common metabolic transformations:

• Derivative B: Hydroxylation on the phenyl ring.

• Derivative C: O-dealkylation of the oxolane ether.

• Derivative D: Oxidation of the primary alcohol to a carboxylic acid.

This guide will provide researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols to design and execute robust cross-reactivity studies, comparing the utility of a classic immunoassay (Competitive ELISA) with a modern biophysical technique (Surface Plasmon Resonance).

Workflow for a Comprehensive Cross-Reactivity Study

Caption: In competitive ELISA, free analyte reduces antibody binding to the plate, lowering the signal.

Experimental Protocol: Competitive ELISA

This protocol is designed as a self-validating system, incorporating controls for each step.

• Hapten-Carrier Conjugation:

  • Objective: To make the small molecule (Compound A) immunogenic. [5] * Immunogen Synthesis: Conjugate a carboxylated derivative of Compound A to Keyhole Limpet Hemocyanin (KLH) using an EDC/NHS chemistry protocol. KLH is chosen for its large size and high immunogenicity. [6] * Coating Antigen Synthesis: Conjugate the same hapten to a different carrier protein, such as Bovine Serum Albumin (BSA). Causality: Using a heterologous carrier for coating (BSA) versus immunization (KLH) is crucial to prevent antibodies generated against the KLH carrier itself from binding to the plate and causing false positives. [7]

• Plate Coating:

  • Dilute the Compound A-BSA conjugate to 2 µg/mL in PBS.

  • Add 100 µL to each well of a 96-well high-binding microplate.

  • Incubate overnight at 4°C.

  • Wash plates 3 times with PBS containing 0.05% Tween-20 (PBST).

• Blocking:

  • Add 200 µL of 5% non-fat dry milk in PBST to each well to block non-specific binding sites.

  • Incubate for 2 hours at room temperature.

  • Wash plates 3 times with PBST.

• Competitive Reaction:

  • Prepare serial dilutions of Compound A (standard curve) and its derivatives (B, C, and D) in assay buffer (1% BSA in PBST).

  • In a separate dilution plate, mix 50 µL of each standard/derivative dilution with 50 µL of the primary anti-Compound A antibody (previously titrated to determine optimal concentration, e.g., 1:10,000 dilution).

  • Incubate this mixture for 1 hour at room temperature.

  • Transfer 100 µL of the antibody-analyte mixture to the corresponding wells of the coated and blocked assay plate.

  • Incubate for 1 hour at room temperature.

  • Wash plates 5 times with PBST.

• Detection:

  • Add 100 µL of HRP-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP) diluted in assay buffer.

  • Incubate for 1 hour at room temperature.

  • Wash plates 5 times with PBST.

  • Add 100 µL of TMB substrate and incubate in the dark for 15-30 minutes.

  • Stop the reaction by adding 50 µL of 2N H₂SO₄.

  • Read absorbance at 450 nm.

• Data Analysis:

  • Calculate the concentration of each compound that inhibits 50% of the maximal signal (IC50).

  • Calculate the percent cross-reactivity (%CR) using the following formula: %CR = (IC50 of Compound A / IC50 of Derivative) * 100

Methodology 2: Surface Plasmon Resonance (SPR) for Kinetic Analysis

SPR is a powerful, label-free optical biosensing technique that measures molecular interactions in real-time. [8]It provides detailed kinetic information, including association (kₐ) and dissociation (kₑ) rates, from which the equilibrium dissociation constant (Kₑ) can be calculated. This offers a more nuanced view of cross-reactivity than the endpoint measurement of an ELISA. [9][10] The Causality of Using SPR: While ELISA confirms binding, SPR quantifies the quality and dynamics of that binding. Two derivatives might have the same %CR in an ELISA but vastly different off-rates (kₑ) in SPR. A derivative with a slow off-rate might have a longer-lasting biological effect, a critical piece of information that ELISA cannot provide.

Experimental Protocol: SPR Analysis

• Target Immobilization:

  • Objective: To attach the biological target of Compound A (e.g., a purified recombinant enzyme or receptor) to the sensor chip surface.

  • Activate a CM5 sensor chip surface using a standard amine coupling kit (EDC/NHS).

  • Inject the target protein (e.g., 50 µg/mL in 10 mM sodium acetate, pH 5.0) over the activated surface until the desired immobilization level is reached (e.g., ~10,000 RU).

  • Deactivate remaining active esters with an injection of ethanolamine. A reference flow cell is prepared similarly but without the protein to allow for real-time subtraction of bulk refractive index changes.

• Binding Analysis:

  • Prepare serial dilutions of Compound A and its derivatives (B, C, and D) in a suitable running buffer (e.g., HBS-EP+).

  • Inject the compounds over the target and reference surfaces at a constant flow rate (e.g., 30 µL/min). Start with the lowest concentration and proceed to the highest.

  • Include a sufficient association time (e.g., 120 seconds) to observe binding, followed by a dissociation time (e.g., 300 seconds) where only running buffer flows over the surface.

  • After each cycle, regenerate the sensor surface with a pulse of a mild regeneration solution (e.g., 10 mM Glycine-HCl, pH 2.5) to remove bound analyte.

• Data Analysis:

  • The raw sensorgram data (Response Units vs. Time) is double-referenced by subtracting the signal from the reference flow cell and a buffer-only injection.

  • Fit the processed data to a suitable binding model (e.g., a 1:1 Langmuir model) to determine the kinetic parameters: kₐ (on-rate), kₑ (off-rate), and Kₑ (kₑ/kₐ).

SPR Experimental Workflow

Caption: The sequential workflow of a Surface Plasmon Resonance (SPR) experiment.

Comparative Data Analysis

Here we present hypothetical, yet plausible, data for our case study to illustrate how results from these two platforms are interpreted and compared.

Table 1: Competitive ELISA Results

Compound	Description	IC50 (nM)	% Cross-Reactivity	Interpretation
Compound A	Parent Molecule	15.2	100%	Reference compound.
Derivative B	Ring Hydroxylation	33.1	45.9%	Significant cross-reactivity; the antibody recognizes this derivative well.
Derivative C	O-dealkylation	489.5	3.1%	Low cross-reactivity; the ether linkage is a key part of the epitope.
Derivative D	Alcohol Oxidation	21.7	70.0%	High cross-reactivity; the terminal alcohol is not a major recognition point.

Based on this ELISA data, one would conclude that Derivatives B and D would significantly interfere with any immunoassay designed for Compound A.

Table 2: Surface Plasmon Resonance (SPR) Results

Compound	kₐ (1/Ms)	kₑ (1/s)	Kₑ (nM)	Interpretation
Compound A	2.5 x 10⁵	5.0 x 10⁻³	20.0	Strong binding with a moderately slow off-rate.
Derivative B	1.8 x 10⁵	9.5 x 10⁻³	52.8	Weaker affinity than parent, primarily due to a faster off-rate.
Derivative C	7.2 x 10³	4.1 x 10⁻²	5694	Very weak and transient binding; low affinity.
Derivative D	2.1 x 10⁵	4.5 x 10⁻²	214.3	Binds almost as quickly as the parent but dissociates 9 times faster.

Synthesizing the Results: A Deeper Understanding

By comparing the two datasets, a more complete picture of specificity emerges.

• Derivative C (O-dealkylation): Both methods agree. It exhibits low cross-reactivity and very weak binding, indicating it is unlikely to interfere with bioanalysis or have significant off-target activity at the primary target.

• Derivative B (Ring Hydroxylation): The ELISA shows significant cross-reactivity (45.9%). The SPR data corroborates this with a respectable binding affinity (Kₑ = 52.8 nM). In this case, the ELISA provides a reliable indication of potential interference.

• Derivative D (Alcohol Oxidation): This is the most illustrative comparison. The ELISA shows very high cross-reactivity (70.0%), suggesting it is nearly indistinguishable from the parent compound. However, the SPR data reveals a critical difference: its dissociation rate (kₑ) is 9-fold faster than the parent compound. This means that while it binds readily, it also comes off the target very quickly. This kinetic insight is crucial. For a bioassay, it would still be a major interferent. But for pharmacology, its transient binding might lead to a significantly different and much weaker biological effect compared to the parent compound. This is a distinction ELISA alone cannot make.

Conclusion

The assessment of cross-reactivity is a critical step in both drug development and bioanalytical assay validation. This guide demonstrates that a single method, while useful, may not provide a complete profile of molecular specificity.

• Competitive ELISA serves as an excellent high-throughput screening tool, ideal for identifying potential cross-reactants that could interfere with immunoassays. Its results provide a clear, quantitative measure of relative binding at equilibrium.

• Surface Plasmon Resonance (SPR) offers a deeper, mechanistic insight by providing real-time kinetic data. It allows for the differentiation of compounds based on their binding dynamics (on- and off-rates), which can have significant implications for their pharmacological activity. [11][12] For a comprehensive and trustworthy assessment, a dual approach is recommended. Use ELISA for broad screening and initial characterization, followed by SPR analysis for orthogonal confirmation and to gain a more profound understanding of the binding kinetics of critical cross-reactants. This integrated strategy ensures that decisions made in drug development are based on a complete and nuanced understanding of molecular specificity.

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